2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-benzyl-3-oxomorpholin-2-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H22N2O4/c1-25-17-9-5-8-16(12-17)21-19(23)13-18-20(24)22(10-11-26-18)14-15-6-3-2-4-7-15/h2-9,12,18H,10-11,13-14H2,1H3,(H,21,23)
• InChI Key: JACASBRFQGHNJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2C(=O)N(CCO2)CC3=CC=CC=C3
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide, also known as BMS-986020, is a small molecule inhibitor that has been investigated for its potential therapeutic effects in various diseases. This compound has been found to have promising results in preclinical studies, and it is currently being evaluated in clinical trials.

Mechanism of Action

2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide is a selective inhibitor of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. TRPV4 is involved in the regulation of various physiological processes, including pain perception, inflammation, and tissue repair. By inhibiting TRPV4, 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide reduces pain and inflammation associated with various diseases.
Biochemical and physiological effects:
2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide has been found to reduce pain and inflammation in preclinical studies. This compound has also been shown to improve joint function and reduce cartilage damage in animal models of osteoarthritis. In addition, 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide has been found to reduce fibrosis in animal models of lung and liver fibrosis.

Advantages and Limitations for Lab Experiments

2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide is a selective inhibitor of TRPV4, which makes it a useful tool for studying the role of TRPV4 in various physiological processes. However, it is important to note that 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide is not a specific inhibitor of TRPV4 and may have off-target effects. In addition, the use of 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide in lab experiments may be limited by its solubility and stability.

Future Directions

There are several potential future directions for the study of 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide. One area of interest is the evaluation of 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide in clinical trials for the treatment of osteoarthritis, neuropathic pain, and fibrotic diseases. In addition, further research is needed to better understand the mechanism of action of 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide and its potential off-target effects. Finally, the development of more potent and selective TRPV4 inhibitors may lead to the discovery of more effective treatments for various diseases.

Scientific Research Applications

2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide has been investigated for its potential therapeutic effects in various diseases, including osteoarthritis, neuropathic pain, and fibrotic diseases. In preclinical studies, 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide has been found to reduce pain and inflammation associated with these diseases. Clinical trials are currently ongoing to evaluate the safety and efficacy of 2-(4-benzyl-3-oxo-2-morpholinyl)-N-(3-methoxyphenyl)acetamide in humans.